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Compound of Interest

Compound Name: Methyl 2-pyridylacetate

Cat. No.: B158096 Get Quote

Essential Safety and Handling Guide for Methyl 2-
pyridylacetate
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This guide provides essential safety and logistical information for

Methyl 2-pyridylacetate, including personal protective equipment (PPE), operational plans,

and disposal procedures.

Hazard Identification and Classification
Methyl 2-pyridylacetate is a chemical that requires careful handling due to its potential health

hazards. It is classified as causing skin irritation, serious eye irritation, and may cause

respiratory irritation.[1] It is also a combustible liquid.

Hazard Classification GHS Code Description

Skin Irritation H315 Causes skin irritation.[1]

Eye Irritation H319
Causes serious eye irritation.

[1]

Specific Target Organ Toxicity H335
May cause respiratory

irritation.[1]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure when handling Methyl 2-
pyridylacetate.

PPE Category Specification Rationale

Eye and Face Protection

Chemical splash goggles

conforming to EN 166 (EU) or

NIOSH (US).[2]

Protects against splashes and

aerosols that can cause

serious eye irritation.

Skin Protection
Chemical-resistant lab coat

and gloves (e.g., Nitrile).[3]

Protects skin from accidental

contact and irritation.

Respiratory Protection

Work should be conducted in a

certified chemical fume hood. If

engineering controls are

insufficient, a NIOSH-approved

respirator with appropriate

cartridges for organic vapors

(type ABEK) should be used.

Minimizes inhalation of vapors

or aerosols that can cause

respiratory irritation.

Footwear Closed-toe shoes.
Ensures no exposed skin on

the lower body.[3]

Operational and Handling Plan
A strict operational workflow is critical for safety.

1. Preparation:

Conduct a pre-work hazard assessment.

Ensure a chemical spill kit is readily available.

Verify that the chemical fume hood is functioning correctly.

Assemble all necessary equipment and reagents.
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2. Handling:

Handle in a well-ventilated place, preferably within a chemical fume hood.[2]

Avoid contact with skin and eyes.[2]

Avoid the formation of dust and aerosols.[2]

Use non-sparking tools to prevent ignition.[2]

Ground/bond container and receiving equipment to prevent static discharge.[4]

3. Storage:

Store the container tightly closed in a dry, cool, and well-ventilated place.[2][4]

Keep away from heat, sparks, and open flames.

Store apart from incompatible materials such as strong oxidizing agents and acids.

First Aid Procedures
Immediate and appropriate action is critical in the event of an exposure.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.[3][5]

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[3][5]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[3][5]

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[5]

Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

Waste Collection: Collect waste material in a suitable, labeled, and closed container.[2]

Disposal Method: Dispose of contents/container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[4]

Environmental Precautions: Do not let the chemical enter drains, as it can be harmful to

aquatic life.[2] Prevent further leakage or spillage if it is safe to do so.

Workflow for Safe Handling of Methyl 2-
pyridylacetate
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1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase

4. Disposal
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Caption: Workflow for the safe handling of Methyl 2-pyridylacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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